Cas no 39978-14-8 (Methyl 4-aminothiophene-3-carboxylate hydrochloride)

Methyl 4-aminothiophene-3-carboxylate hydrochloride is a heterocyclic organic compound featuring a thiophene core substituted with an amino group at the 4-position and a methyl ester at the 3-position, in its hydrochloride salt form. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its structural features, including the reactive amino and ester functionalities, facilitate further derivatization, making it valuable for constructing complex heterocyclic frameworks. The hydrochloride salt enhances stability and solubility, improving handling and storage. The compound is commonly utilized in medicinal chemistry research for its potential in designing kinase inhibitors and other therapeutic agents.
Methyl 4-aminothiophene-3-carboxylate hydrochloride structure
39978-14-8 structure
Product Name:Methyl 4-aminothiophene-3-carboxylate hydrochloride
CAS No:39978-14-8
MF:C6H8ClNO2S
MW:193.651219367981
MDL:MFCD00068149
CID:89407
PubChem ID:2777609
Update Time:2025-05-21

Methyl 4-aminothiophene-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-aminothiophene-3-carboxylate hydrochloride
    • Methyl 3-aminothiophene-4-carboxylate hydrochloride
    • Methyl 3-aminothiophene-4-carboxylate, HCl
    • methyl 4-aminothiophene-3-carboxylate
    • 4-Aminothiophene-3-carboxylic acid methyl ester hydrochloride
    • FT-0628616
    • J-522309
    • JGIRDDQLZLXRKQ-UHFFFAOYSA-N
    • methyl 4-aminothiophene-3-carboxylate;hydrochloride
    • METHYL 4-AMINOTHIOPHENE-3-CARBOXYLATE HCL
    • AKOS005067931
    • EN300-65173
    • Methyl 3-aminothiophene-4-carboxylate hydrochloride, 97+%
    • DTXSID10380587
    • SCHEMBL1845722
    • 3-Amino-4-methoxycarbonylthiophene hydrochloride
    • 4-amino-thiophene-3-carboxylic acid methyl ester; hydrochloride
    • 3-Thiophenecarboxylic acid, 4-amino-, methyl ester, hydrochloride
    • PS-8312
    • Methyl 4-amino-3-thiophenecarboxylate hydrochloride (1:1)
    • methyl 4-aminothiophen-3-carboxylate hydrochloride
    • A824834
    • 3-carbomethoxy-4-aminothiophene hydrochloride
    • methyl 4-aminothiophene-3-carboxylate hydrochloride, AldrichCPR
    • PB42745
    • SY059435
    • Methyl4-aminothiophene-3-carboxylateHydrochloride
    • 3-Thiophenecarboxylic acid,4-amino-,methyl ester HCl
    • methyl 4-aminothiophen-3-carboxylate-hydrochloride
    • 4-amino-thiophene-3-carboxylic acid methyl ester hydrochloride
    • AM20100057
    • methyl 4-amino-3-thiophenecarboxylate hydrochloride
    • CS-W015760
    • DS-0202
    • 4-Amino-3-methoxycarbonylthiophene hydrochloride
    • MFCD00068149
    • 39978-14-8
    • Z1013696264
    • MDL： MFCD00068149
    • Inchi： 1S/C6H7NO2S.ClH/c1-9-6(8)4-2-10-3-5(4)7;/h2-3H,7H2,1H3;1H
    • InChI Key： JGIRDDQLZLXRKQ-UHFFFAOYSA-N
    • SMILES： Cl.S1C=C(C(C(=O)OC)=C1)N

Computed Properties

  • Exact Mass: 192.99600
  • Monoisotopic Mass: 192.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: powder
  • Melting Point: 203-205 ºC
  • Boiling Point: 295.9℃ at 760 mmHg
  • Flash Point: 132.8 °C
  • Refractive Index: 1.598
  • PSA: 80.56000
  • LogP: 2.50010
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

Methyl 4-aminothiophene-3-carboxylate hydrochloride Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S24/25

Methyl 4-aminothiophene-3-carboxylate hydrochloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-aminothiophene-3-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MP360-1g
Methyl 4-aminothiophene-3-carboxylate hydrochloride
 39978-14-8 95%
1g
 ￥495.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Methyl 4-aminothiophene-3-carboxylate hydrochloride
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 ￥1512.0 2022-05-30
Chemenu
CM199870-5g
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 $229 2021-08-05
Chemenu
CM199870-10g
Methyl 4-aminothiophene-3-carboxylate hydrochloride
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10g
 $327 2021-08-05
Chemenu
CM199870-25g
Methyl 4-aminothiophene-3-carboxylate hydrochloride
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25g
 $678 2021-08-05
TRC
M287220-250mg
Methyl 4-Aminothiophene-3-carboxylate Hydrochloride
 39978-14-8
250mg
 $69.00 2023-05-18
TRC
M287220-500mg
Methyl 4-Aminothiophene-3-carboxylate Hydrochloride
 39978-14-8
500mg
 $98.00 2023-05-18
TRC
M287220-1g
Methyl 4-Aminothiophene-3-carboxylate Hydrochloride
 39978-14-8
1g
 $ 145.00 2022-06-04
TRC
M287220-2.5g
Methyl 4-Aminothiophene-3-carboxylate Hydrochloride
 39978-14-8
2.5g
 $276.00 2023-05-18
TRC
M287220-5g
Methyl 4-Aminothiophene-3-carboxylate Hydrochloride
 39978-14-8
5g
 $454.00 2023-05-18

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